Cas no 1208392-45-3 (N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide)

• Product Name: N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide
• CAS No: 1208392-45-3
• MF: C₁₅H₁₀F₂N₄O₂
• MW: 316.262309551239
• CID: 5857446
• PubChem ID: 45511595
• Update Time: 2025-10-29

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide, N-[[5-(2,4-difluorophenyl)-3-isoxazolyl]methyl]-
• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide
• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]pyrazine-2-carboxamide
• F2493-3245
• 1208392-45-3
• AKOS024652391
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)pyrazine-2-carboxamide

• Inchi： 1S/C15H10F2N4O2/c16-9-1-2-11(12(17)5-9)14-6-10(21-23-14)7-20-15(22)13-8-18-3-4-19-13/h1-6,8H,7H2,(H,20,22)
• InChI Key： YSWJIHAJDTYLDR-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3=CC=C(F)C=C3F)ON=2)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 316.07718190g/mol
• Monoisotopic Mass: 316.07718190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 573.7±50.0 °C(Predicted)
• pka: 11.59±0.46(Predicted)

Additional information on N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide

Comprehensive Overview of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide (CAS No. 1208392-45-3)

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide, identified by its CAS No. 1208392-45-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyrazine-2-carboxamide moiety with a difluorophenyl-substituted oxazole ring, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

The compound’s molecular structure is characterized by the presence of fluorine atoms, which enhance its metabolic stability and bioavailability—a critical factor in modern medicinal chemistry. Fluorinated compounds like this are often explored for their ability to improve binding affinity to biological targets, a topic frequently searched in AI-driven drug design platforms. The integration of computational modeling and high-throughput screening has further accelerated studies on this molecule, addressing common user queries such as "fluorine in drug development" or "oxazole derivatives in pharmaceuticals."

In agrochemical contexts, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide is investigated for its potential role in crop protection. Its structural motifs resemble those found in fungicides and herbicides, sparking interest in sustainable agriculture solutions. This aligns with trending searches like "eco-friendly agrochemicals" and "fluorine-based pesticides," reflecting global concerns about environmental impact and food security.

Synthetic routes to this compound often involve multistep organic reactions, including cross-coupling and amide bond formation, which are widely discussed in academic and industrial forums. Researchers frequently seek information on "optimizing heterocyclic synthesis" or "scaling up fluorinated compounds," highlighting the demand for practical insights into its production. The compound’s CAS No. 1208392-45-3 serves as a key identifier in patent literature and chemical databases, underscoring its commercial relevance.

From a mechanistic perspective, the compound’s oxazole-pyrazine hybrid structure may interact with biological systems via hydrogen bonding and hydrophobic effects, a subject explored in molecular docking studies. Such analyses are popular among users searching for "structure-activity relationships" or "targeted drug delivery systems." Additionally, its potential applications in neurological disorders or inflammatory diseases are areas of active investigation, resonating with healthcare-focused queries.

In summary, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide represents a versatile scaffold bridging pharmaceutical innovation and agrochemical advancement. Its CAS No. 1208392-45-3 is a gateway to extensive scientific literature, while its structural features address contemporary challenges in drug resistance and sustainable chemistry. As research progresses, this compound is poised to remain a focal point in interdisciplinary studies, answering pressing questions in both academia and industry.